Cas no 1805563-23-8 (6-Amino-5-hydroxypicolinonitrile)

• Product Name: 6-Amino-5-hydroxypicolinonitrile
• CAS No: 1805563-23-8
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4899350
• Update Time: 2025-10-28

6-Amino-5-hydroxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-hydroxypicolinonitrile

• Inchi： 1S/C6H5N3O/c7-3-4-1-2-5(10)6(8)9-4/h1-2,10H,(H2,8,9)
• InChI Key： IMSKBTMONHGRQO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C#N)N=C1N

Computed Properties

• Exact Mass: 135.043261791 g/mol
• Monoisotopic Mass: 135.043261791 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.9
• Molecular Weight: 135.12

Additional information on 6-Amino-5-hydroxypicolinonitrile

6-Amino-5-hydroxypicolinonitrile (CAS 1805563-23-8): A Versatile Chemical Building Block for Pharmaceutical and Agrochemical Applications

In the ever-evolving landscape of chemical research and development, 6-Amino-5-hydroxypicolinonitrile (CAS 1805563-23-8) has emerged as a compound of significant interest to both pharmaceutical and agrochemical industries. This heterocyclic compound, featuring both amino and hydroxyl functional groups on a picolinonitrile backbone, offers unique reactivity patterns that make it invaluable for synthetic chemists.

The molecular structure of 6-Amino-5-hydroxypicolinonitrile contains multiple reactive sites that enable diverse chemical transformations. The amino group at position 6 and the hydroxyl group at position 5, combined with the electron-withdrawing nitrile group, create a perfect platform for constructing complex molecular architectures. Researchers frequently search for "6-Amino-5-hydroxypicolinonitrile synthesis" and "CAS 1805563-23-8 applications" as they explore its potential in drug discovery programs.

Recent studies highlight the compound's role in developing novel kinase inhibitors, a hot topic in cancer research. The scaffold's ability to form hydrogen bonds makes it particularly suitable for targeting ATP-binding sites in various kinases. Pharmaceutical companies are actively investigating "6-Amino-5-hydroxypicolinonitrile derivatives" as potential treatments for inflammatory diseases and certain cancers, responding to growing patient demand for more effective therapies.

In agrochemical applications, 6-Amino-5-hydroxypicolinonitrile serves as a precursor for developing new-generation plant growth regulators and pesticides. Its structural features allow for the creation of compounds with improved environmental profiles, addressing the increasing global concern about sustainable agriculture. Search queries like "6-Amino-5-hydroxypicolinonitrile agrochemical uses" reflect the agricultural sector's growing interest in this compound.

The compound's physical properties contribute to its utility in various applications. With a molecular weight of 135.12 g/mol and the presence of both hydrogen bond donors and acceptors, 6-Amino-5-hydroxypicolinonitrile exhibits favorable solubility characteristics in polar solvents. These properties are frequently discussed in forums searching for "CAS 1805563-23-8 solubility" or "6-Amino-5-hydroxypicolinonitrile handling".

From a synthetic chemistry perspective, the nitrile group in 6-Amino-5-hydroxypicolinonitrile offers multiple transformation possibilities. It can be hydrolyzed to carboxylic acids, reduced to primary amines, or participate in various cyclization reactions. These transformations are particularly valuable in medicinal chemistry, where researchers often search for "6-Amino-5-hydroxypicolinonitrile reactivity" to design novel bioactive molecules.

The global market for 6-Amino-5-hydroxypicolinonitrile has seen steady growth, driven by increasing R&D activities in both pharmaceutical and agricultural sectors. Market analysts tracking "CAS 1805563-23-8 market trends" report growing demand from Asia-Pacific regions, particularly from emerging economies investing heavily in their chemical and pharmaceutical industries.

Quality control aspects of 6-Amino-5-hydroxypicolinonitrile are another area of frequent inquiry. Analytical methods such as HPLC and NMR are commonly employed to ensure purity, with researchers often searching for "6-Amino-5-hydroxypicolinonitrile purity analysis". The compound typically appears as a white to off-white crystalline powder, with purity specifications crucial for its end-use applications.

Environmental and safety considerations for 6-Amino-5-hydroxypicolinonitrile are increasingly important topics. While not classified as highly hazardous, proper handling procedures are essential, as evidenced by searches for "CAS 1805563-23-8 safety data". The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in Europe where REACH regulations drive such investigations.

Future research directions for 6-Amino-5-hydroxypicolinonitrile include exploring its potential in materials science applications. The compound's ability to form coordination complexes with metals makes it interesting for developing new functional materials. This emerging application area has led to increased searches for "6-Amino-5-hydroxypicolinonitrile metal complexes" in scientific literature databases.

In conclusion, 6-Amino-5-hydroxypicolinonitrile (CAS 1805563-23-8) represents a versatile and valuable chemical building block with wide-ranging applications. Its unique structural features continue to inspire innovation across multiple industries, from drug discovery to sustainable agriculture. As research progresses, we can expect to see even more creative uses for this remarkable compound emerge in response to global scientific and technological challenges.